4-(Piperidin-4-ylmethyl)benzamide hydrochloride
Overview
Description
“4-(Piperidin-4-ylmethyl)benzamide hydrochloride” is a chemical compound with the CAS Number: 333795-11-2 . It has a molecular weight of 254.76 and its IUPAC name is 4-(4-piperidinylmethyl)benzamide hydrochloride . It is a solid substance and is also known as PBH.
Synthesis Analysis
The synthesis of piperidone derivatives, which are precursors to the piperidine ring in “4-(Piperidin-4-ylmethyl)benzamide hydrochloride”, has been studied extensively . The synthesis generally involves a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours or even 1 day .Molecular Structure Analysis
The InChI code for “4-(Piperidin-4-ylmethyl)benzamide hydrochloride” is 1S/C13H18N2O.ClH/c14-13(16)12-3-1-10(2-4-12)9-11-5-7-15-8-6-11;/h1-4,11,15H,5-9H2,(H2,14,16);1H . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
“4-(Piperidin-4-ylmethyl)benzamide hydrochloride” is a solid substance . It should be stored in a sealed container in a dry room at room temperature .Scientific Research Applications
Pharmacological Research
4-(Piperidin-4-ylmethyl)benzamide hydrochloride has been utilized in pharmacological studies due to its potential biological activity. It serves as a reference compound for testing and developing new therapeutic agents. Its role in modulating receptors or enzymes could be pivotal in discovering new drugs .
Biochemical Studies
In biochemistry, this compound is used to understand the interaction between small molecules and biological macromolecules. It can help in elucidating the structure-activity relationship (SAR) which is crucial for drug design .
Chemical Synthesis
This chemical serves as a building block in organic synthesis. Researchers use it to synthesize more complex molecules that could have enhanced biological activities or could be used in material science .
Medicinal Chemistry
In medicinal chemistry, 4-(Piperidin-4-ylmethyl)benzamide hydrochloride is a valuable intermediate. It can be modified to create new compounds with potential therapeutic benefits, especially in the development of treatments for central nervous system disorders .
Industrial Applications
While primarily used in research, this compound may also have industrial applications. It could be used in the synthesis of performance chemicals or as a catalyst in specific industrial processes .
Environmental Impact Studies
The environmental impact of chemicals is an important area of study. 4-(Piperidin-4-ylmethyl)benzamide hydrochloride’s effects on the environment, its biodegradability, and potential toxicity are researched to ensure safe handling and disposal practices .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and others .
properties
IUPAC Name |
4-(piperidin-4-ylmethyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O.ClH/c14-13(16)12-3-1-10(2-4-12)9-11-5-7-15-8-6-11;/h1-4,11,15H,5-9H2,(H2,14,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VASKEKSKJWHBER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CC=C(C=C2)C(=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40467638 |
Source
|
| Record name | 4-(PIPERIDIN-4-YLMETHYL)BENZAMIDE HYDROCHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40467638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperidin-4-ylmethyl)benzamide hydrochloride | |
CAS RN |
333795-11-2 |
Source
|
| Record name | 4-(PIPERIDIN-4-YLMETHYL)BENZAMIDE HYDROCHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40467638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
